Cas no 893582-80-4 ((2,3-dimethoxyphenyl)methyl(propyl)amine)

• Product Name: (2,3-dimethoxyphenyl)methyl(propyl)amine
• CAS No: 893582-80-4
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• MDL: MFCD07405863
• CID: 4718757
• PubChem ID: 4717511
• Update Time: 2025-10-22

(2,3-dimethoxyphenyl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• [(2,3-Dimethoxyphenyl)methyl](propyl)amine
• N-[(2,3-dimethoxyphenyl)methyl]propan-1-amine
• (2,3-dimethoxyphenyl)methyl(propyl)amine

• MDL： MFCD07405863
• Inchi： 1S/C12H19NO2/c1-4-8-13-9-10-6-5-7-11(14-2)12(10)15-3/h5-7,13H,4,8-9H2,1-3H3
• InChI Key： ZLOFCRNSPPHEGK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1CNCCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Topological Polar Surface Area: 30.5

Additional information on (2,3-dimethoxyphenyl)methyl(propyl)amine

Chemical Profile of (2,3-dimethoxyphenyl)methyl(propyl)amine (CAS No. 893582-80-4)

(2,3-dimethoxyphenyl)methyl(propyl)amine, identified by its CAS number 893582-80-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, featuring a phenethylamine core structure with methoxy and propyl substituents, exhibits unique chemical and pharmacological properties that make it a subject of interest for various applications.

The molecular structure of (2,3-dimethoxyphenyl)methyl(propyl)amine consists of a benzene ring substituted with two methoxy groups at the 2 and 3 positions, connected to a propylamine side chain. This arrangement imparts specific electronic and steric characteristics to the molecule, influencing its reactivity and potential biological activity. The presence of the methoxy groups enhances the compound's solubility in both polar and non-polar solvents, making it versatile for synthetic applications.

In recent years, (2,3-dimethoxyphenyl)methyl(propyl)amine has been studied for its potential role in drug discovery and development. Its structural analogs have shown promise in modulating various neurotransmitter systems, particularly those involving dopamine and serotonin. The compound's ability to interact with these systems has led to investigations into its potential therapeutic effects in neurological disorders. For instance, research has explored its interactions with monoamine oxidase (MAO) inhibitors and reuptake transporters, suggesting possible applications in treating conditions such as depression and anxiety.

One of the most compelling aspects of (2,3-dimethoxyphenyl)methyl(propyl)amine is its role as a building block in synthesizing more complex pharmacophores. Chemists have leveraged its unique structure to develop novel derivatives with enhanced pharmacological profiles. These derivatives have been tested in preclinical models for their efficacy in treating a range of diseases, including neurodegenerative disorders like Parkinson's disease. The compound's ability to cross the blood-brain barrier has also made it an attractive candidate for central nervous system (CNS) drug development.

The synthesis of (2,3-dimethoxyphenyl)methyl(propyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic routes not only highlight the compound's complexity but also demonstrate the ingenuity of modern chemical synthesis techniques.

From a biochemical perspective, (2,3-dimethoxyphenyl)methyl(propyl)amine has been investigated for its interactions with enzymes and receptors relevant to human health. Studies have shown that it can modulate the activity of enzymes such as cytochrome P450 monooxygenases, which are crucial in drug metabolism. Understanding these interactions is essential for predicting the compound's pharmacokinetic behavior and potential side effects.

The pharmaceutical industry has taken note of the promising properties of (2,3-dimethoxyphenyl)methyl(propyl)amine, leading to several ongoing clinical trials and research projects. These studies aim to validate its therapeutic potential across various medical conditions. The compound's versatility as a scaffold for drug design has opened new avenues for innovation in medicinal chemistry. Researchers are exploring its use in combination therapies, where it may synergize with other drugs to enhance treatment outcomes.

In addition to its pharmaceutical applications, (2,3-dimethoxyphenyl)methyl(propyl)amine has found utility in chemical research as a reference standard and intermediate for synthesizing more complex molecules. Its well-characterized properties make it an invaluable tool for chemists working on novel drug candidates. The compound's stability under various storage conditions further enhances its utility as a benchmark in laboratory settings.

The environmental impact of synthesizing and using (2,3-dimethoxyphenyl)methyl(propyl)amine is also a consideration in modern chemical research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader goals in sustainable chemistry to ensure that pharmaceutical production is both efficient and environmentally responsible.

In conclusion, (2,3-dimethoxyphenyl)methyl(propyl)amine (CAS No. 893582-80-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable compound for both academic research and industrial development. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an increasingly important role in the discovery and treatment of human diseases.